Cas no 1314776-50-5 (1-(4-bromo-3-chlorophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(4-bromo-3-chlorophenyl)cyclopropane-1-carbonitrile
• CAS No: 1314776-50-5
• MF: C₁₀H₇BrClN
• MW: 256.526280641556
• MDL: MFCD19692731
• CID: 2770238
• PubChem ID: 70699593
• Update Time: 2025-08-02

1-(4-bromo-3-chlorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-chlorophenyl)cyclopropane-1-carbonitrile
• DTXSID00742711
• G62653
• Cyclopropanecarbonitrile, 1-(4-bromo-3-chlorophenyl)-
• 1314776-50-5
• CS-0212632
• MFCD19692731
• BS-20507
• 1-(4-Bromo-3-chlorophenyl)cyclopropanecarbonitrile
• SCHEMBL23578570
• DB-420656

• MDL： MFCD19692731
• Inchi： 1S/C10H7BrClN/c11-8-2-1-7(5-9(8)12)10(6-13)3-4-10/h1-2,5H,3-4H2
• InChI Key： BGXVQYBQBYXGKL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)C1(C#N)CC1

Computed Properties

• Exact Mass: 254.94500
• Monoisotopic Mass: 254.94504Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 3.65768

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(4-bromo-3-chlorophenyl)cyclopropane-1-carbonitrile

1-(4-Bromo-3-Chlorophenyl)Cyclopropane-1-Carbonitrile: A Comprehensive Overview

The compound 1-(4-bromo-3-chlorophenyl)cyclopropane-1-carbonitrile, identified by the CAS No. 1314776-50-5, is a highly specialized organic molecule with significant applications in modern organic synthesis and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a cyano group and a substituted phenyl moiety. The presence of bromine and chlorine substituents on the aromatic ring introduces additional functional diversity, making this compound a valuable building block in various chemical reactions.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and materials development. The cyclopropane ring, known for its high ring strain, offers unique reactivity and structural rigidity, which are highly desirable in designing bioactive molecules. In the case of 1-(4-bromo-3-chlorophenyl)cyclopropane-1-carbonitrile, the combination of the cyclopropane ring with electron-withdrawing groups like cyano and halogens further enhances its reactivity and selectivity in various synthetic transformations.

The synthesis of 1-(4-bromo-3-chlorophenyl)cyclopropane-1-carbonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of an aryl halide with a cyclopropyl cyanide derivative through transition-metal-catalyzed cross-coupling reactions. This method not only ensures high yields but also allows for fine-tuning of the substituents on the aromatic ring to achieve desired properties.

From a structural perspective, the compound exhibits a planar geometry around the aromatic ring, with the cyclopropane ring adopting a non-planar conformation due to its inherent strain. The cyano group attached to the cyclopropane ring acts as an electron-withdrawing group, influencing the electronic properties of the molecule. This feature makes it particularly useful in applications where electron-deficient systems are required, such as in electrophilic aromatic substitution reactions or as precursors for heterocyclic compounds.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-(4-bromo-3-chlorophenyl)cyclopropane-1-carbonitrile. Quantum mechanical calculations have revealed that the molecule's reactivity is significantly influenced by the interplay between the cyclopropane ring's strain energy and the electron-withdrawing effects of the cyano and halogen substituents. These findings have paved the way for more efficient synthetic strategies and novel applications.

In terms of applications, this compound has found utility in various fields. In pharmaceutical research, it serves as a valuable intermediate in the synthesis of bioactive molecules with potential anticancer or antimicrobial activities. Its ability to participate in versatile reactions, such as nucleophilic additions and cyclizations, makes it an indispensable tool in medicinal chemistry. Additionally, its use in materials science has been explored for developing advanced polymers and functional materials with tailored properties.

The environmental impact of 1-(4-bromo-3-chlorophenyl)cyclopropane-1-carbonitrile has also been a topic of recent research. Studies have focused on understanding its degradation pathways under various environmental conditions to ensure sustainable practices in its production and use. These efforts are aligned with global initiatives to minimize chemical waste and promote green chemistry principles.

In conclusion, 1-(4-bromo-3-chlorophenyl)cyclopropane-1-carbonitrile stands out as a versatile and valuable compound in contemporary organic chemistry. Its unique structure, combined with cutting-edge synthetic methods and applications across multiple disciplines, underscores its significance in both academic research and industrial settings. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an even greater role in shaping future advancements in chemistry and related fields.